Cas no 31391-49-8 (Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI))

• Product Name: Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI)
• CAS No: 31391-49-8
• Molecular Formula: C₁₂H₁₈O
• Molecular Weight: 178.2707
• CID: 315367
• PubChem ID: 111751

Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI) Properties

Names and Identifiers

• Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI)
• 2,5-Xylenol,tert-butyl- (7CI)
• 3-tert-butyl-2,5-dimethylphenol
• Phenol, dimethyl-, isobutylenated
• EINECS 272-937-5
• 3-t-butyl-2,5-xylenol
• SCHEMBL3910478
• NS00123834
• Phenol, (1,1-dimethylethyl)-2,5-dimethyl-
• DTXSID7074032
• 31391-49-8
• 68921-37-9

• InChIKey： NPHAZMSHLCWTNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18O/c1-8-6-10(12(3,4)5)9(2)11(13)7-8/h6-7,13H,1-5H3
• SMILES： CC1=CC(O)=C(C)C(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 178.136
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.136
• Heavy Atom Count: 13
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 3.30650
• Refractive Index: 1.512
• Boiling Point: 260.4ºC at 760mmHg
• Flash Point: 117ºC
• Density: 0.952g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols